Cas no 102978-41-6 (4'-Ethyl-4'-hydroxyspiro[1,3-dioxolane-2,6'-7,8-dihydro-1H-pyrano[3,4-f]indolizine]-3',10'-dione)

4'-Ethyl-4'-hydroxyspiro[1,3-dioxolane-2,6'-7,8-dihydro-1H-pyrano[3,4-f]indolizine]-3',10'-dione structure
102978-41-6 structure
Product Name:4'-Ethyl-4'-hydroxyspiro[1,3-dioxolane-2,6'-7,8-dihydro-1H-pyrano[3,4-f]indolizine]-3',10'-dione
CAS No:102978-41-6
MF:C15H17NO6
MW:307.2986
CID:4732092
PubChem ID:364131
Update Time:2024-11-08

4'-Ethyl-4'-hydroxyspiro[1,3-dioxolane-2,6'-7,8-dihydro-1H-pyrano[3,4-f]indolizine]-3',10'-dione Chemical and Physical Properties

Names and Identifiers

    • NSC629802
    • 1,5'H,6'H-6-oxo)pyrano[3',4'-f]-.delta.6,8-tetrahydroindolizine
    • 4'-Ethyl-4'-hydroxyspiro[1,3-dioxolane-2,6'-7,8-dihydro-1H-pyrano[3,4-f]indolizine]-3',10'-dione
    • 4'-Ethyl-7',8'-dihydro-4'-hydroxyspiro[1,3-dioxolane-2,6'(3'H)-[1H]pyrano[3,4-f]indolizine]-3',10'(4'H)-dione
    • 102978-41-6
    • (S)-4 inverted exclamation mark -Ethyl-4 inverted exclamation mark -hydroxy-7 inverted exclamation mark ,8 inverted exclamation mark -dihydrospiro[[1,3]dioxolane-2,6 inverted exclamation mark -pyrano[3,4-f]indolizine]-3 inverted exclamation mark ,10 inverted exclamation mark (1 inverted exclamation mark H,4 inverted exclamation mark H)-dione
    • DB-380479
    • 4'-Ethyl-4'-hydroxy-7',8'-dihydrospiro[[1,3]dioxolane-2,6'-pyrano[3,4-f]indolizine]-3',10'(1'H,4'H)-dione
    • E88008
    • SY316708
    • CS-0111319
    • NSC-629802
    • Spiro[1,3-dioxolane-2,6'(3'H)-[1H]pyrano[3,4-f]indolizine]-3',10'(4'H)-dione, 4'-ethyl-7',8'-dihydro-4'-hydroxy-
    • 4-ETHYL-4-HYDROXY-1,4,7,8-TETRAHYDRO-3H,10H-SPIRO[PYRANO[3,4-F]INDOLIZINE-6,2'-[1,3]DIOXOLANE]-3,10-DIONE
    • DTXSID001109027
    • SCHEMBL9827826
    • 4a(2)-Ethyl-7a(2),8a(2)-dihydro-4a(2)-hydroxyspiro[1,3-dioxolane-2,6a(2)(3a(2)H)-[1H]pyrano[3,4-f]indolizine]-3a(2),10a(2)(4a(2)H)-dione
    • Inchi: 1S/C15H17NO6/c1-2-14(19)10-7-11-15(21-5-6-22-15)3-4-16(11)12(17)9(10)8-20-13(14)18/h7,19H,2-6,8H2,1H3
    • InChI Key: GHFZMAJAVDXFDR-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])OC21C([H])([H])C([H])([H])N1C(C3C([H])([H])OC(C(C([H])([H])C([H])([H])[H])(C=3C([H])=C12)O[H])=O)=O

Computed Properties

  • Exact Mass: 307.10558726g/mol
  • Monoisotopic Mass: 307.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.3
  • XLogP3: -1.2

4'-Ethyl-4'-hydroxyspiro[1,3-dioxolane-2,6'-7,8-dihydro-1H-pyrano[3,4-f]indolizine]-3',10'-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-497575-2.5 mg
4'-Ethyl-7',8'-dihydro-4'-hydroxy-spiro[1,3-dioxolane-2,6'(3'H)-[1H]pyrano[3,4-f]indolizine]-3',10'(4'H)-dione-d5,
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SHENG KE LU SI SHENG WU JI SHU
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4'-Ethyl-4'-hydroxyspiro[1,3-dioxolane-2,6'-7,8-dihydro-1H-pyrano[3,4-f]indolizine]-3',10'-dione Related Literature

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